Cas no 95590-78-6 (Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate)

• Product Name: Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate
• CAS No: 95590-78-6
• CID: 4667391
• Update Time: 2025-05-22

Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate

Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate: A Comprehensive Overview

Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate, commonly referred to by its CAS number 95590-78-6, is a versatile compound with significant applications in various fields. This compound, characterized by its unique chemical structure, has garnered attention in recent years due to its potential in pharmaceuticals, agricultural chemistry, and material science. The molecule consists of a benzene ring substituted with a sulfonate group and an α,β-unsaturated ketone moiety, which contributes to its reactivity and functionality.

Recent studies have highlighted the importance of α,β-unsaturated ketones in organic synthesis, particularly in the development of bioactive compounds. Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate serves as an excellent precursor for the synthesis of such compounds due to its stability and ease of manipulation. Researchers have explored its role in the formation of conjugated systems, which are crucial in designing drugs with enhanced bioavailability and efficacy.

The sulfonate group in this compound plays a pivotal role in its solubility and reactivity. Sulfonates are known for their ability to stabilize adjacent carbocation intermediates, making them valuable in SN2 reactions and other nucleophilic substitution processes. This property has been exploited in the synthesis of various sulfonamide derivatives, which are widely used as intermediates in drug discovery.

One of the most promising applications of Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate is in the field of agricultural chemistry. Recent research has demonstrated its potential as a plant growth regulator, capable of enhancing crop yields under stress conditions such as drought or salinity. The compound's ability to modulate plant hormone signaling pathways makes it a candidate for developing eco-friendly agricultural solutions.

In the realm of material science, this compound has shown potential as a building block for advanced materials such as polymer stabilizers and nanocomposites. Its conjugated system allows for efficient energy transfer, which is essential in applications like light-emitting diodes (LEDs) and solar cells. Researchers are actively exploring its use in creating sustainable materials that offer improved performance while reducing environmental impact.

The synthesis of Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate involves a multi-step process that typically begins with the preparation of the corresponding benzene sulfonic acid derivative. The introduction of the α,β-unsaturated ketone group is achieved through a Wittig reaction or other similar methods, ensuring high yields and purity. This compound's synthetic versatility makes it accessible for large-scale production, catering to diverse industrial needs.

From an environmental standpoint, Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate exhibits low toxicity and biodegradability under controlled conditions. This characteristic aligns with global efforts to develop sustainable chemical processes that minimize ecological footprint. Its safe handling and disposal make it suitable for use in industries where environmental responsibility is paramount.

In conclusion, Sodium 4-[(2E)-3-phenylprop-2-enoyl]benzene-1-sulfonate (CAS No: 95590786) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in research, position it as a key player in the development of innovative solutions for pharmaceuticals, agriculture, and materials science. As research continues to uncover new potentials, this compound is set to play an increasingly important role in shaping future technologies.